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Compound of Interest

Compound Name: Hexane-1,6-diol-d4

Cat. No.: B3428560 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical reagents is paramount. This document provides detailed procedural

guidance for the proper disposal of Hexane-1,6-diol-d4, focusing on immediate safety and

logistical information. The toxicological and physical properties of Hexane-1,6-diol-d4 are

expected to be nearly identical to its non-deuterated analog, Hexane-1,6-diol, which is the

basis for the following safety data.

Key Physical and Toxicological Data
The following table summarizes essential quantitative data for Hexane-1,6-diol. This

information is critical for assessing risk and planning appropriate handling procedures.
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Property Value Source

Physical State Solid, white, waxy, hygroscopic [1]

Melting Point 40 - 43 °C / 104 - 109.4 °F [2]

Boiling Point 253 - 260 °C / 487.4 - 500 °F [2]

Flash Point 147 °C / 297 °F
Not explicitly in snippets, but

typical for similar compounds

Acute Oral Toxicity (LD50, Rat) 3,000 mg/kg [3]

Eye Irritation (Rabbit) No eye irritation - 24 h [3]

Skin Irritation (Rabbit) No skin irritation - 24 h [3]

Biodegradability
Readily biodegradable (95% in

28 days)
[3]

Partition Coefficient (log Pow) 0 (at 25 °C) [4]

Experimental Protocols: Spill and Disposal
Procedures
Adherence to established protocols is crucial for maintaining a safe laboratory environment.

Below are detailed methodologies for handling spills and disposing of Hexane-1,6-diol-d4.

Personal Protective Equipment (PPE) Protocol:

Before handling the chemical, ensure the following PPE is worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Hand Protection: Handle with gloves inspected prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws and good laboratory practices.[5]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: If ventilation is inadequate or dust formation is likely, use a

NIOSH/MSHA approved respirator.[1][2]
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Spill Containment and Cleanup Protocol:

In the event of a spill, follow these steps:

Evacuate and Ventilate: Remove all personnel from the immediate area and ensure

adequate ventilation.[1]

Contain Spill: Use inert materials, such as sand or earth, to contain the spill.[1] Prevent

runoff into drains or water bodies.[1]

Clean Up: Carefully sweep up the spilled solid material.[6] If appropriate, moisten the

material first to prevent dusting.[6]

Collect Waste: Place the collected material into a suitable, closed, and properly labeled

container for disposal.[3][5][6]

Decontaminate: Wash the spill area thoroughly.

Disposal Protocol:

The primary method for the disposal of Hexane-1,6-diol-d4 is through a licensed professional

waste disposal service.[3][7]

Identify Waste: Clearly label the container with the chemical name: "Hexane-1,6-diol-d4".

Package Waste: Ensure the waste is in a suitable and securely closed container.[5]

Contaminated packaging should be treated as unused product and disposed of in the same

manner.[3]

Contact Licensed Disposal Company: Offer the surplus and non-recyclable material to a

licensed disposal company.[3]

Alternative Disposal Method (to be performed by licensed professionals): An alternative is to

dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[3]

Documentation: Maintain all records of waste disposal in accordance with institutional and

regulatory requirements.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Hexane-1,6-diol-d4.
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Hexane-1,6-diol-d4 Disposal Workflow

Preparation & Assessment

Disposal Procedure

Completion

Hexane-1,6-diol-d4 for Disposal

Assess Quantity
(Surplus vs. Contaminated Material)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Package in a Suitable,
Labeled, Closed Container

Contact Licensed
Waste Disposal Service

Dispose of Contaminated
Packaging as Unused Product

Alternative: Combustible Solvent
Incineration (by professionals)

Vendor Instructs

Document Disposal Records

Vendor Collects

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for safe disposal of Hexane-1,6-diol-d4.
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This guide provides a framework for the safe handling and disposal of Hexane-1,6-diol-d4.

Always consult your institution's specific safety guidelines and the most current Safety Data

Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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